![molecular formula C8H8O3S B3029484 Ethyl 2-formylthiophene-3-carboxylate CAS No. 67808-70-2](/img/structure/B3029484.png)
Ethyl 2-formylthiophene-3-carboxylate
Overview
Description
Ethyl 2-formylthiophene-3-carboxylate is a chemical compound offered by several scientific research product providers . It is used in various scientific research fields.
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C8H9O3S/c1-2-11-8(10)6-3-4-12-7(6)5-9/h3-5,12H,2H2,1H3
. The molecular weight is 185.22 , and the MDL number is MFCD24368273 . Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Synthesis and Preparation
Ethyl 2-formylthiophene-3-carboxylate and related compounds have been studied extensively in the context of their synthesis and preparation. For instance, Kogami and Watanabe (2011) developed a safe and efficient process for the preparation of ethyl 2-methylthiophene-3-carboxylate, a closely related compound, highlighting the operational simplicity and avoidance of strong bases like n-butyllithium (Kogami & Watanabe, 2011). Additionally, Fang (2011) discovered a practical and high-yield two-step procedure for synthesizing ethyl 3-aminothiophene-2-carboxylate, demonstrating the practical isolation point of this amine’s nonhygroscopic crystalline HCl salt (Fang, 2011).
Pharmaceutical and Biological Research
In the field of pharmaceutical and biological research, derivatives of this compound have shown promise. For example, Prasad et al. (2017) synthesized ethyl 2-amino-4-phenylthiophene-3-carboxylate derivatives and evaluated their antibacterial activity, revealing significant biological properties (Prasad et al., 2017). Similarly, Abu-Hashem, Abu-Zied, and El-Shehry (2011) synthesized compounds from ethyl 2-amino-5-benzoyl-4-methylthiophene-3-carboxylate, showing promising antimicrobial activities (Abu-Hashem et al., 2011).
Material Science and Chemistry
In material science and chemistry, this compound derivatives have been utilized in various applications. Iyun et al. (2015) synthesized ethyl-2-amino-4-[(4-chlorophenyl)carbamoyl]-5-methylthiophene-3-carboxylate and similar compounds for dyeing polyester fibers, demonstrating their effectiveness in imparting various shades and good levelness on fabrics (Iyun et al., 2015).
Analytical and Diagnostic Applications
This compound derivatives have also been explored in analytical and diagnostic applications. Na et al. (2016) synthesized a ratiometric fluorescent probe based on a derivative of this compound for the selective detection of cysteine and homocysteine in aqueous media, indicating potential applications in diagnostics and analytical chemistry (Na et al., 2016).
Safety and Hazards
The compound is associated with the GHS07 pictogram, indicating that it can cause harm . Specific hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only in well-ventilated areas .
properties
IUPAC Name |
ethyl 2-formylthiophene-3-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3S/c1-2-11-8(10)6-3-4-12-7(6)5-9/h3-5H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOSBAIIGYJFUQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1)C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90709974 | |
Record name | Ethyl 2-formylthiophene-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90709974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67808-70-2 | |
Record name | Ethyl 2-formylthiophene-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90709974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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